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Compound of Interest

Compound Name: Molybdenum nickel oxide

Cat. No.: B083913 Get Quote

An in-depth exploration of the synthesis, characterization, and band gap determination of

molybdenum nickel oxide (NiMoO4), tailored for researchers, scientists, and drug

development professionals. This guide provides a comprehensive overview of the material's

properties, detailed experimental protocols, and a summary of its potential biological activities.

Molybdenum nickel oxide, specifically in its nickel molybdate (NiMoO4) form, is a versatile

material with significant potential in various fields, including catalysis, energy storage, and, as

emerging research suggests, in biomedical applications due to its antibacterial properties. A

crucial parameter governing the electronic and optical properties of NiMoO4 is its band gap,

which dictates its interaction with light and its potential applications in photocatalysis and

optoelectronics. This technical guide delves into the investigation of the band gap of

molybdenum nickel oxide, presenting a compilation of reported values, detailed experimental

methodologies for its synthesis and characterization, and a visualization of its proposed

antibacterial mechanism.

Data Presentation: Band Gap of Nickel Molybdate
(NiMoO4)
The optical band gap of nickel molybdate is influenced by its crystalline phase (α- or β-

NiMoO4) and the synthesis methodology employed. The following table summarizes a range of

experimentally determined band gap values for NiMoO4 from various studies.
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Crystalline Phase Synthesis Method Band Gap (eV) Reference

α-NiMoO4 Co-precipitation 3.20 [1]

α-NiMoO4 & β-

NiMoO4
Microwave Sintering 2.15 - 2.2 [2]

α-NiMoO4 & β-

NiMoO4
Hydrothermal

2.2 (direct), 1.9

(indirect)
[3]

α-NiMoO4 Co-precipitation 2.36 [4]

Doped NiMoO4
Co-precipitation (Fe-

doped)
2.6 [1]

Doped NiMoO4
Co-precipitation (Cu-

doped)
2.12 [1]

Doped NiMoO4
Co-precipitation (Fe-

Cu co-doped)
1.26 [1]

Experimental Protocols
This section provides detailed methodologies for the synthesis of nickel molybdate

nanoparticles via co-precipitation and the subsequent determination of their optical band gap

using UV-Vis spectroscopy.

Protocol 1: Synthesis of α-NiMoO4 Nanoparticles via Co-
precipitation
This protocol outlines a straightforward method for synthesizing α-NiMoO4 nanoparticles at

room temperature followed by calcination.

Materials:

Nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Sodium molybdate dihydrate (Na₂MoO₄·2H₂O)

Sodium hydroxide (NaOH)
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Deionized (DI) water

Ethanol

Procedure:

Precursor Solution Preparation:

Prepare a 0.1 M aqueous solution of nickel nitrate hexahydrate.

Prepare a 0.1 M aqueous solution of sodium molybdate dihydrate.

Co-precipitation:

In a beaker, mix equal volumes of the nickel nitrate and sodium molybdate solutions under

vigorous stirring.

Slowly add a 1 M NaOH solution dropwise to the mixture until the pH reaches 9. A

precipitate will form.

Continue stirring the suspension for 2 hours at room temperature to ensure a complete

reaction.

Washing and Drying:

Centrifuge the precipitate and discard the supernatant.

Wash the precipitate repeatedly with DI water and then with ethanol to remove any

unreacted ions.

Dry the obtained powder in an oven at 80°C for 12 hours.

Calcination:

Transfer the dried powder to a crucible and calcine it in a muffle furnace at 500°C for 4

hours to obtain the α-NiMoO4 crystalline phase.[4]

Allow the furnace to cool down to room temperature before retrieving the final product.
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Protocol 2: Band Gap Determination using UV-Vis
Spectroscopy and Tauc Plot Analysis
This protocol describes the measurement of the optical absorbance of the synthesized NiMoO4

nanoparticles and the subsequent calculation of the band gap.

1. Sample Preparation:

Disperse a small amount of the synthesized NiMoO4 powder in a suitable solvent (e.g.,

ethanol or water) using ultrasonication to obtain a stable suspension.

Alternatively, for diffuse reflectance spectroscopy (DRS), the dry powder can be used

directly.

2. UV-Vis Spectroscopy Measurement:

Use a dual-beam UV-Vis spectrophotometer.

Record the absorbance (or reflectance) spectrum of the NiMoO4 sample over a wavelength

range of 200-800 nm.

Use the solvent (or a standard reflectance material like BaSO4 for DRS) as a reference.

3. Tauc Plot Analysis for Direct Band Gap Calculation: The relationship between the absorption

coefficient (α) and the incident photon energy (hν) for a direct band gap semiconductor is given

by the Tauc equation:

(αhν)² = A(hν - E_g)

where:

α is the absorption coefficient

h is Planck's constant

ν is the photon frequency

A is a constant
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E_g is the optical band gap

Step-by-step Calculation and Plotting:

Convert Wavelength to Photon Energy (eV): Use the formula: E (eV) = 1240 / λ (nm)

Calculate (αhν)²: The absorption coefficient (α) is proportional to the absorbance (Abs).

Therefore, you can plot (Abs × hν)² on the y-axis.

Construct the Tauc Plot: Plot (Abs × hν)² versus photon energy (hν) on the x-axis.

Determine the Band Gap (E_g):

Identify the linear portion of the plot in the high-energy region.

Extrapolate this linear portion to the x-axis (where (Abs × hν)² = 0).

The x-intercept of this extrapolation gives the value of the optical band gap (E_g) in eV.[1]

[5]

Mandatory Visualization
Proposed Mechanism of Antibacterial Activity of
Molybdenum-Doped Nickel Oxide
Recent studies have indicated that molybdenum-doped nickel oxide nanoparticles exhibit

antibacterial properties.[6][7] While the precise signaling pathways are a subject of ongoing

research, a proposed mechanism involves the generation of reactive oxygen species (ROS)

and the release of metal ions, which induce cellular damage in bacteria.
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Caption: Proposed mechanism of antibacterial activity of Mo-doped NiO nanoparticles.

Experimental Workflow for Synthesis and
Characterization of NiMoO4
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of nickel molybdate nanoparticles to determine their band gap.
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Caption: Experimental workflow for NiMoO4 synthesis and band gap characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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